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Compound of Interest

4-Cyanothiophene-2-carboxylic
Compound Name: d
aci

Cat. No.: B1370471

In the landscape of modern drug discovery and development, heterocyclic scaffolds are
indispensable tools. Among these, thiophene derivatives hold a place of prominence due to
their unique electronic properties and their ability to act as versatile bioisosteres for phenyl
rings. 4-Cyanothiophene-2-carboxylic acid (CAS No. 406719-77-5) is a particularly valuable
bifunctional building block. Its structure, featuring a thiophene core substituted with both a
cyano group and a carboxylic acid, offers medicinal chemists two orthogonal points for
molecular elaboration. The carboxylic acid serves as a classical handle for amide bond
formation—a cornerstone of pharmaceutical chemistry—while the cyano group can act as a
hydrogen bond acceptor, a bioisosteric replacement for other functional groups, or a precursor
for further chemical transformations. This guide provides a comprehensive overview of its
properties, synthesis, characterization, and application, grounded in established chemical
principles for researchers and drug development professionals.

PART 1: Core Physicochemical and Handling
Properties

A precise understanding of a compound's fundamental properties is the bedrock of its effective
application in research. The key physicochemical data for 4-Cyanothiophene-2-carboxylic
acid are summarized below.
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Property Value Source
CAS Number 406719-77-5

Molecular Formula CeH3NO2S

Molecular Weight 153.162 g/mol

Typical Purity >95%

SMILES OC(=0)C1=CC(=CS1)C#N
Recommended Storage 2-8 °C, desiccated

Safety and Handling Protocol

While a specific safety data sheet (SDS) for 4-Cyanothiophene-2-carboxylic acid is not

detailed in the provided results, data from structurally similar compounds, such as 5-

cyanothiophene-2-carboxylic acid and other thiophene carboxylic acids, dictate a cautious

approach. The compound should be handled in accordance with good industrial hygiene and

safety practices.

Hazard Profile: Assumed to be harmful if swallowed, in contact with skin, or inhaled. Causes
serious eye and skin irritation. May cause respiratory irritation[1][2].

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat. All handling of the solid should occur in a certified chemical fume hood to prevent
inhalation of dust[1][3][4].

Handling: Avoid generating dust. Ensure adequate ventilation. Wash hands thoroughly after
handling[3].

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
strong oxidizing agents[1][3].

PART 2: Synthesis and Characterization

The synthesis of substituted thiophenes is a well-established field, often relying on the

functionalization of a pre-existing thiophene ring. While multiple routes to 4-Cyanothiophene-
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2-carboxylic acid are conceivable, a robust strategy involves sequential metallation and
functionalization, which offers excellent regiochemical control.

Proposed Synthetic Workflow

The following workflow illustrates a plausible and efficient laboratory-scale synthesis. The
choice of a Grignard reaction followed by carbonation is a classic and reliable method for
introducing carboxylic acid functionality onto an aromatic ring[5].
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Step 1: Selective Bromination

[2,4-Dibromothiophena

E.O eqg.

n-BuLi, THF, -78°C

Halogen-Metal Exchange

@-Bromo-z-lithiothiophene]

Step 2: (yanation

p-Toluenesulfonyl cyanide (TSCN)

@-Bromo-z-cyanothiophenea

Step 3: Carboxylation

n-BuLi, THF, -78°C

G-Cyano-z-lithiothiophena

CO2 (s), then H30+ quench

4-Cyanothiophene-2-carboxylic acid
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Base (e.g., DIPEA) Aprotic Solvent (e.g., DMF, DCM Coupling Reagent (e.g., HATU, EDC)

Primary/Secondary Amine (R-NH2)
Reacts with orms
Activated Ester Ir I Thiophene-2-carboxamide Derivative

Click to download full resolution via product page
Caption: Standard workflow for amide coupling using 4-Cyanothiophene-2-carboxylic acid.

This protocol is foundational in medicinal chemistry. The reliability of amide coupling allows for
the rapid generation of diverse compound libraries, where the "R" group on the amine can be
systematically varied to probe interactions with a biological target. The thiophene core itself
often contributes favorably to binding and pharmacokinetic properties.

Conclusion

4-Cyanothiophene-2-carboxylic acid is more than just a chemical reagent; it is a strategic
tool for innovation in pharmaceutical and materials science. Its well-defined structure provides
two distinct functional handles for chemical modification, enabling the construction of complex
molecular architectures. A thorough understanding of its properties, synthesis, and safe
handling, as outlined in this guide, is essential for leveraging its full potential in the research
and development pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Strategic Value of a Heterocyclic
Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1370471#4-cyanothiophene-2-carboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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